Cas no 309244-76-6 (1,6-dimethyl-2-oxo-4-(2-phenylethyl)amino-1,2-dihydropyridine-3-carbaldehyde)

• Product Name: 1,6-dimethyl-2-oxo-4-(2-phenylethyl)amino-1,2-dihydropyridine-3-carbaldehyde
• CAS No: 309244-76-6
• MF: C₁₆H₁₈N₂O₂
• MW: 270.326323986053
• CID: 5473657
• Update Time: 2025-10-31

1,6-dimethyl-2-oxo-4-(2-phenylethyl)amino-1,2-dihydropyridine-3-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 3-Pyridinecarboxaldehyde, 1,2-dihydro-1,6-dimethyl-2-oxo-4-[(2-phenylethyl)amino]-
• 1,6-dimethyl-2-oxo-4-(2-phenylethyl)amino-1,2-dihydropyridine-3-carbaldehyde

• Inchi： 1S/C16H18N2O2/c1-12-10-15(14(11-19)16(20)18(12)2)17-9-8-13-6-4-3-5-7-13/h3-7,10-11,17H,8-9H2,1-2H3
• InChI Key： BNABBKQXKUPFOU-UHFFFAOYSA-N
• SMILES： C1(=O)N(C)C(C)=CC(NCCC2=CC=CC=C2)=C1C=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenethylamines

Additional information on 1,6-dimethyl-2-oxo-4-(2-phenylethyl)amino-1,2-dihydropyridine-3-carbaldehyde

Introduction to 1,6-dimethyl-2-oxo-4-(2-phenylethyl)amino-1,2-dihydropyridine-3-carbaldehyde (CAS No. 309244-76-6)

1,6-dimethyl-2-oxo-4-(2-phenylethyl)amino-1,2-dihydropyridine-3-carbaldehyde, identified by the CAS number 309244-76-6, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal biology. This heterocyclic aldehyde features a dihydropyridine core, which is a well-known structural motif in many biologically active molecules, particularly in cardiovascular drugs and neuroprotective agents. The presence of a formyl group at the 3-position and an amino-substituted phenethyl group at the 4-position adds unique reactivity and potential pharmacological properties that have been explored in recent research.

The compound's structure combines elements that suggest multiple biological interactions. The dihydropyridine scaffold is renowned for its role in calcium channel modulation, making derivatives of this class valuable in treating conditions such as hypertension and angina pectoris. Additionally, the 2-oxo (or β-keto) functionality adjacent to the nitrogen can participate in various chemical transformations, including condensation reactions with nucleophiles, which may be exploited in drug synthesis or as intermediates in more complex molecules.

Recent studies have highlighted the importance of functionalized dihydropyridines in developing novel therapeutic agents. For instance, modifications at the 4-position, such as the (2-phenylethyl)amino group in this compound, can influence binding affinity and selectivity for target enzymes or receptors. The phenethyl moiety, in particular, is frequently found in psychoactive and analgesic compounds due to its ability to interact with monoamine transporters and receptors. This suggests that 1,6-dimethyl-2-oxo-4-(2-phenylethyl)amino-1,2-dihydropyridine-3-carbaldehyde could serve as a lead compound for designing new drugs targeting neurological or cardiovascular pathways.

The aldehyde group at the 3-position of the dihydropyridine ring is another key feature that warrants further investigation. Aldehydes are versatile functional groups capable of undergoing condensation reactions with amines to form Schiff bases, which have been widely studied for their antimicrobial, anti-inflammatory, and anticancer properties. Moreover, the aldehyde can be reduced to an alcohol or further oxidized to an acid, providing multiple synthetic pathways for elaborating on this core structure. Such chemical flexibility makes 1,6-dimethyl-2-oxo-4-(2-phenylethyl)amino-1,2-dihydropyridine-3-carbaldehyde a promising candidate for medicinal chemistry programs.

In light of current research trends, there is growing interest in developing small-molecule modulators that can cross the blood-brain barrier while maintaining high specificity for therapeutic targets. The lipophilicity imparted by the phenethyl group may enhance penetration into the central nervous system (CNS), whereas the dihydropyridine core could modulate neuronal calcium signaling. Such dual properties are particularly relevant in disorders where calcium dysregulation plays a role, such as epilepsy or neurodegenerative diseases. Preliminary computational studies suggest that this compound may exhibit favorable pharmacokinetic profiles when optimized further.

The synthesis of 1,6-dimethyl-2-oxo-4-(2-phenylethyl)amino-1,2-dihydropyridine-3-carbaldehyde involves multi-step organic transformations that highlight its synthetic accessibility. Key steps likely include condensation reactions between appropriate precursors to form the dihydropyridine ring followed by functionalization at the 3-position via oxidation or direct aldehyde introduction. Advances in catalytic methods have enabled more efficient and sustainable routes to such heterocycles, which could be leveraged to produce derivatives on a larger scale for preclinical testing.

From a medicinal chemistry perspective, derivatives of this compound hold potential as scaffolds for drug discovery. By systematically varying substituents on the phenethyl group or exploring alternative linkers between it and the dihydropyridine core, researchers can fine-tune biological activity. For example, replacing the phenethyl moiety with other aromatic or heteroaromatic groups might alter binding interactions with proteins or enzymes without significantly compromising solubility or bioavailability. Such modifications are central to modern drug design approaches aimed at improving therapeutic efficacy while minimizing side effects.

The role of computational modeling in optimizing lead compounds cannot be overstated. Molecular docking simulations have been used extensively to predict how 1,6-dimethyl-2-oxo-4-(2-phenylethyl)amino-1,2-dihydropyridine-3-carbaldehyde might interact with biological targets like enzymes or receptors. These studies can guide experimental efforts by identifying key hydrogen bonding patterns or hydrophobic interactions that contribute to binding affinity. Furthermore, quantum mechanical calculations provide insights into electronic properties that may influence metabolic stability—a critical factor in drug development.

In conclusion,1,6-dimethyl-2 oxo -4-( 2 -phenylethyl ) amino -1 , 2 -dih ydro py rid ine -3 -car bal de hyde (CAS No .309244 -76 -6 ) represents an intriguing molecule with multiple pharmacophoric elements suitable for medicinal chemistry applications . Its structural features—combining a dihydrop y rid ine scaffold , an al de hyde fu nctional it y , and a phen ethyl am ine substituent —make it a versatile starting point for designing novel thera peutics targeting various diseases . Ongoing research into its bioactivity , synthetic pathways , and computational properties promises further elucidation of its potential as both an endogenous active ingredient and an intermediate for more complex molecular architectures .